Cas no 4698-30-0 (4-amino-2-methylphenol sulfate (2:1))

4-amino-2-methylphenol sulfate (2:1) structure
4698-30-0 structure
Product Name:4-amino-2-methylphenol sulfate (2:1)
CAS No:4698-30-0
MF:C14H20N2O6S
MW:344.383402824402
CID:1522632
PubChem ID:78426
Update Time:2025-04-21

4-amino-2-methylphenol sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

    • 4-amino-2-methylphenol sulfate (2:1)
    • DTXSID6063565
    • Phenol, 4-amino-2-methyl-, sulfate (2:1)
    • Phenol, 4-amino-2-methyl-, sulfate (2:1) (salt)
    • 4698-30-0
    • Inchi: 1S/2C7H9NO.H2O4S/c2*1-5-4-6(8)2-3-7(5)9;1-5(2,3)4/h2*2-4,9H,8H2,1H3;(H2,1,2,3,4)
    • InChI Key: UKRWQRGQHBHTHZ-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.OC1=CC=C(C=C1C)N.OC1=CC=C(C=C1C)N

Computed Properties

  • Exact Mass: 344.1043
  • Monoisotopic Mass: 344.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 176A^2

Experimental Properties

  • Boiling Point: 278.8°C at 760 mmHg
  • Flash Point: 122.4°C
  • PSA: 167.1

4-amino-2-methylphenol sulfate (2:1) Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.